1H-imidazole-4-sulfonic acid hydrochloride

• IUPAC Name: 1H-imidazole-5-sulfonic acid;hydrochloride
• InChI: InChI=1S/C3H4N2O3S.ClH/c6-9(7,8)3-1-4-2-5-3;/h1-2H,(H,4,5)(H,6,7,8);1H
• InChI Key: ZNWDDQLLGMFOEE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=N1)S(=O)(=O)O.Cl
• Molecular Formula: C3H5ClN2O3S
• Molecular Weight: 184.60 g/mol

Description

“1H-imidazole-4-sulfonic acid hydrochloride” is a chemical compound with the molecular formula C3H5ClN2O3S. It has a molecular weight of 184.6. It is a solid in physical form.

Molecular Structure Analysis

The InChI code for “1H-imidazole-4-sulfonic acid hydrochloride” is 1S/C3H4N2O3S.ClH/c6-9(7,8)3-1-4-2-5-3;/h1-2H,(H,4,5)(H,6,7,8);1H. The canonical SMILES structure is C1=C(NC=N1)S(=O)(=O)O.Cl.

Physical And Chemical Properties Analysis

“1H-imidazole-4-sulfonic acid hydrochloride” has a molecular weight of 184.60 g/mol. It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 4. It has a rotatable bond count of 1. The exact mass is 183.9709409 g/mol. The monoisotopic mass is also 183.9709409 g/mol. The topological polar surface area is 91.4 Ų. The heavy atom count is 10. The compound is covalently bonded and consists of 2 units.

Scientific Research Applications

Synthesis of Imidazole-Based Molecules

• Scientific Field: Organic Chemistry
• Application Summary: Imidazole-based compounds are a series of heterocyclic compounds that exhibit a wide range of biological and pharmaceutical activities. They are used in biochemistry, coordination chemistry, material science, industrial applications, and pharmaceutical chemistry.
• Methods of Application: Sonochemistry, a novel and green technique, has emerged as a promising method for organic synthesis. It enhances reaction rates, improves yields, and reduces the use of hazardous solvents. Ultrasound-assisted reactions have been applied in the preparation of imidazole derivatives.
• Results or Outcomes: The use of sonochemistry in the synthesis of imidazole-based compounds has demonstrated greater benefits and provided a new strategy.

Enhancing the Performance of Perovskite Solar Cells

• Scientific Field: Material Science
• Application Summary: 4-(Trifluoromethyl)-1H-imidazole (THI) was introduced into the perovskite precursor solution as a passivation agent. This is used to enhance the performance of perovskite solar cells.
• Methods of Application: THI, a typical amphoteric compound, coordinates with Lewis acid Pb2+, leading to the reduction in defect density and increase in crystallinity of perovskite films.
• Results or Outcomes: The power conversion efficiency (PCE) of perovskite solar cells increased from 16.49% to 18.97% due to the simultaneous enhancement of open-circuit voltage (VOC), short circuit current density (JSC) and fill factor (FF).

Catalyst in the Synthesis of Imidazole Derivatives

• Scientific Field: Organic Chemistry
• Application Summary: Imidazole-based compounds can be used as catalysts in the synthesis of imidazole derivatives. This is particularly useful in the creation of new molecules for pharmaceutical applications.
• Methods of Application: A novel acidic ionic liquid, [2-(imm)-4-{b(immh)m}c][HSO 4] 3, was applied as the catalyst in the synthesis of 2,4,5-trisubstituted imidazole derivatives.
• Results or Outcomes: The use of this catalyst has been reported to be effective in the synthesis of 2,4,5-trisubstituted imidazole derivatives.

Industrial Applications

• Scientific Field: Industrial Chemistry
• Application Summary: Imidazole and its derivatives are widely used in industrial applications. They are used as corrosion inhibitors in the metal industry, as stabilizers in photography, and as intermediates in the manufacture of dyes, textiles, and resins.
• Methods of Application: The specific methods of application vary depending on the industry. For example, in the metal industry, imidazole derivatives can be added to solutions to prevent corrosion.
• Results or Outcomes: The use of imidazole derivatives in these industries has proven to be effective and beneficial.